Cas no 2901065-87-8 (3-Bromo-5-chloro-4-(trimethylsilyl)pyridine)
3-Bromo-5-chloro-4-(trimethylsilyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2901065-87-8
- MFCD34768019
- 3-Bromo-5-chloro-4-(trimethylsilyl)pyridine
-
- Inchi: 1S/C8H11BrClNSi/c1-12(2,3)8-6(9)4-11-5-7(8)10/h4-5H,1-3H3
- InChI Key: GRVIKMWHVUGKHS-UHFFFAOYSA-N
- SMILES: BrC1C=NC=C(C=1[Si](C)(C)C)Cl
Computed Properties
- Exact Mass: 262.95327g/mol
- Monoisotopic Mass: 262.95327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9Ų
3-Bromo-5-chloro-4-(trimethylsilyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB611337-250mg |
3-Bromo-5-chloro-4-(trimethylsilyl)pyridine; . |
2901065-87-8 | 250mg |
€355.80 | 2024-07-19 | ||
| abcr | AB611337-1g |
3-Bromo-5-chloro-4-(trimethylsilyl)pyridine; . |
2901065-87-8 | 1g |
€659.60 | 2024-07-19 | ||
| abcr | AB611337-5g |
3-Bromo-5-chloro-4-(trimethylsilyl)pyridine; . |
2901065-87-8 | 5g |
€2218.40 | 2024-07-19 |
3-Bromo-5-chloro-4-(trimethylsilyl)pyridine Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 3-Bromo-5-chloro-4-(trimethylsilyl)pyridine
Introduction to 3-Bromo-5-chloro-4-(trimethylsilyl)pyridine (CAS No. 2901065-87-8)
3-Bromo-5-chloro-4-(trimethylsilyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 2901065-87-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both bromo and chloro substituents along with a trimethylsilyl (TMS) group, make it a valuable building block for further functionalization.
The significance of 3-Bromo-5-chloro-4-(trimethylsilyl)pyridine lies in its utility as a precursor in medicinal chemistry. The bromo and chloro atoms provide reactive sites for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Additionally, the trimethylsilyl group enhances the stability of the pyridine ring during synthetic transformations, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug candidates.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 3-Bromo-5-chloro-4-(trimethylsilyl)pyridine has been employed in the synthesis of molecules designed to disrupt PPIs associated with various diseases, including cancer and inflammatory disorders. For instance, studies have demonstrated its role in generating pyridine-based inhibitors that modulate the activity of kinases and other enzymes involved in cellular signaling pathways. The ability to fine-tune the electronic and steric properties of these inhibitors through strategic modifications at the bromo and chloro positions has led to the discovery of potent and selective pharmacological tools.
The trimethylsilyl group in 3-Bromo-5-chloro-4-(trimethylsilyl)pyridine also contributes to its utility in protecting group strategies. In synthetic chemistry, TMS groups are frequently used to mask reactive hydroxyl or carboxyl groups, allowing for selective functionalization elsewhere on the molecule. This feature is particularly advantageous when dealing with multifunctional intermediates where orthogonal reactions are required. The silylation process can be readily reversed under acidic or photochemical conditions, providing chemists with flexibility during synthetic planning.
Advances in computational chemistry have further enhanced the understanding of how 3-Bromo-5-chloro-4-(trimethylsilyl)pyridine behaves in different reaction contexts. Molecular modeling studies have revealed insights into its interaction with transition metal catalysts, which are essential for facilitating cross-coupling reactions. These studies not only aid in optimizing reaction conditions but also help predict potential side products, thereby improving overall synthetic efficiency. The integration of experimental data with computational predictions has become indispensable in modern drug discovery pipelines.
The agrochemical sector has also benefited from the use of 3-Bromo-5-chloro-4-(trimethylsilyl)pyridine as a key intermediate. Pyridine derivatives are widely employed in the formulation of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. Researchers have leveraged the reactivity of this compound to develop novel agrochemicals with improved efficacy and environmental safety profiles. For example, derivatives of this compound have shown promise as selective herbicides that target specific enzymatic pathways without harming non-target organisms.
Recent patents and scientific literature highlight innovative applications of 3-Bromo-5-chloro-4-(trimethylsilyl)pyridine in material science. Beyond its role as a pharmaceutical intermediate, this compound has been explored for its potential use in organic electronics and liquid crystal displays (LCDs). The electron-withdrawing nature of the bromo and chloro substituents, combined with the electron-donating effect of the TMS group, makes it an attractive candidate for designing molecules with tailored electronic properties. Such applications underscore the broad utility of this versatile building block across multiple scientific disciplines.
The synthesis of 3-Bromo-5-chloro-4-(trimethylsilyl)pyridine itself is a testament to modern synthetic methodologies. Traditional approaches often relied on multi-step sequences involving harsh reagents or low yields. However, recent developments have enabled more streamlined syntheses using palladium-catalyzed cross-coupling reactions or direct functionalization strategies. These improvements not only enhance scalability but also reduce costs associated with producing this valuable intermediate on an industrial scale.
In conclusion,3-Bromo-5-chloro-4-(trimethylsilyl)pyridine (CAS No. 2901065-87-8) represents a cornerstone compound in synthetic organic chemistry with far-reaching implications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features facilitate diverse chemical transformations, making it an indispensable tool for researchers striving to develop innovative solutions to global challenges. As our understanding of molecular interactions continues to evolve, compounds like 3-Bromo-5-chloro-4-(trimethylsilyl)pyridine will undoubtedly play a pivotal role in shaping the future of chemical research.
2901065-87-8 (3-Bromo-5-chloro-4-(trimethylsilyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)